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Compound of Interest

Compound Name: 2-fluoro-1H-indole

CAS No.: 944347-13-1

Cat. No.: B3170502

Get Quote

Technical Guide: 2-Fluoro-1H-indole
Executive Technical Summary
2-Fluoro-1H-indole (CAS: 944347-13-1) is a fluorinated indole derivative utilized in medicinal

chemistry as a bioisostere and metabolic blocker. However, it is chemically distinct from other

halo-indoles due to its high susceptibility to hydrolysis and tautomerization.

While often generated in situ for immediate downstream functionalization, stable isolation

requires strict anhydrous conditions. Its primary utility lies in its role as a reactive intermediate

or as a "masked" oxindole equivalent.

Physical & Chemical Properties
Due to the compound's tendency to decompose, standard physical constants (MP, BP) are

often reported for its stabilized derivatives or calculated based on structural analogs.

Table 1: Physicochemical Specifications
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Property Value / Description Notes

Molecular Formula

Molecular Weight 135.14 g/mol

Physical State Solid (Low melting)

Often isolated as an off-white

to yellow waxy solid; tends to

darken upon oxidation.

Solubility Soluble in DCM, THF, MeCN
Incompatible with water

(hydrolyzes).

LogP (Calc.) ~2.9

Moderately lipophilic; fluorine

increases lipophilicity vs.

indole (LogP 2.14).

pKa (NH) ~14–15 (Predicted)

More acidic than indole (pKa

16.2) due to the inductive

electron-withdrawing effect of

fluorine at C2.

Stability Low
Prone to hydrolysis to 2-

oxindole; acid-sensitive.

The Instability Paradox: Tautomerization &
Hydrolysis
The defining physical characteristic of 2-fluoroindole is its reactivity at the C2 position. The C2-

F bond creates an imidoyl fluoride character within the ring system. In the presence of moisture

or acid, it undergoes rapid conversion to the thermodynamically stable 2-oxindole.

Mechanism of Decomposition
Unlike 3-fluoroindole, which is stable, 2-fluoroindole acts as a "trapped" enol of the oxindole

system.
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Primary Instability Pathway

2-Fluoro-1H-indole
(Imidoyl Fluoride Character)

Tetrahedral Intermediate
(Unstable)

+ H2O (Hydrolysis) 2-Oxindole
(Thermodynamic Product)

- HF

Figure 1: Hydrolytic decomposition of 2-fluoroindole to 2-oxindole.

Click to download full resolution via product page

Spectroscopic Characterization
Identification of 2-fluoroindole relies heavily on NMR spectroscopy, particularly

F NMR, to distinguish it from the oxindole byproduct.

Nuclear Magnetic Resonance (NMR)
F NMR: The fluorine signal is the most diagnostic feature.

Shift: Typically observed in the range of -130 to -145 ppm (relative to CFCl

).

Note: This is distinct from aliphatic fluorines or trifluoromethyl groups. The signal may

appear as a doublet or multiplet due to coupling with the NH proton or C3-H.

H NMR:

C3-H: Appears as a doublet of doublets (coupling to F and C7-H/NH) in the aromatic

region (

6.0 – 6.5 ppm).

NH: Broad singlet, typically downfield (

> 8.0 ppm).

Mass Spectrometry (MS)
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HRMS (ESI): Calculated for

.

Diagnostic: Presence of a peak at

134 (M+H - HF) often indicates decomposition during ionization.

Synthesis & Access
Because of its instability, 2-fluoroindole is rarely purchased as a bulk reagent. It is best

synthesized via [4+1] cyclization strategies that install the fluorine atom late-stage or generate

the indole core with the fluorine already in place.

Method A: Difluorocarbene Mediated Cyclization
(Modern Standard)
This method avoids the handling of unstable free indoles by generating them from ortho-

vinylanilines.
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Ortho-Vinylaniline

[4+1] Cyclization
(C-N Bond Formation)

Difluorocarbene Source
(e.g., BrCF2COOEt / TFDA)

Generates :CF2

2-Fluoro-1H-indole

- HF / Aromatization

Downstream Functionalization
(Electrophilic Trapping)

Immediate Use

Figure 2: Synthesis via difluorocarbene insertion (Zhang et al. Strategy).

Click to download full resolution via product page

Protocol Summary:

Reagents:o-vinylaniline, Difluorocarbene source (e.g.,

or similar).

Conditions: Anhydrous solvent (DCM or Toluene), Reflux.

Isolation: Rapid column chromatography on neutral alumina (silica is too acidic and

promotes hydrolysis) or use directly in the next step.

Handling & Storage Guidelines
To maintain the integrity of 2-fluoroindole samples:
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Acidity Control: Strictly avoid acidic media. Glassware should be base-washed or silanized if

possible.

Solvent Choice: Use non-protic, anhydrous solvents (DCM,

). Avoid alcohols (MeOH, EtOH) which can promote solvolysis.

Temperature: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

Purification: If purification is necessary, use neutral alumina rather than silica gel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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